Cas no 1806165-83-2 (6-(Fluoromethyl)-4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine)

• Product Name: 6-(Fluoromethyl)-4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine
• CAS No: 1806165-83-2
• MF: C₈H₆F₄INO₂
• MW: 351.036828517914
• CID: 4833464
• Update Time: 2025-05-24

6-(Fluoromethyl)-4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Fluoromethyl)-4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F4INO2/c1-15-6-5(13)2-4(3-9)14-7(6)16-8(10,11)12/h2H,3H2,1H3
• InChI Key： JPIIETISICJLEY-UHFFFAOYSA-N
• SMILES： IC1=CC(CF)=NC(=C1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• XLogP3: 3.2
• Topological Polar Surface Area: 31.4

Additional information on 6-(Fluoromethyl)-4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine

6-(Fluoromethyl)-4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 6-(Fluoromethyl)-4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine, with the CAS number 1806165-83-2, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique pyridine ring structure, which is decorated with a variety of substituents that confer it with distinctive chemical and biological properties.

The pyridine ring serves as the central framework of this molecule, with substituents attached at positions 2, 3, 4, and 6. At position 2, there is a trifluoromethoxy group, which introduces strong electron-withdrawing effects due to the presence of three fluorine atoms. This group not only enhances the stability of the molecule but also plays a crucial role in modulating its electronic properties. At position 3, a methoxy group is attached, which introduces electron-donating effects, creating a balance between electron-withdrawing and electron-donating groups on the ring.

Position 4 bears an iodo group, which is a heavy and highly electronegative atom. The presence of iodine in this position significantly influences the molecule's reactivity and pharmacokinetic properties. Iodo groups are often used in medicinal chemistry as bioisosteres or as leaving groups in substitution reactions. Finally, at position 6, there is a fluoromethyl group, which adds another layer of complexity to the molecule's structure by introducing both fluorine's electronegativity and the methyl group's steric effects.

The combination of these substituents results in a molecule with unique electronic and steric properties, making it an attractive candidate for various applications. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The trifluoromethoxy group, for instance, has been shown to enhance the potency and selectivity of certain kinase inhibitors by stabilizing specific conformations of the target enzyme.

In addition to its role in medicinal chemistry, this compound has also been explored for its potential in materials science. The pyridine ring's ability to coordinate with metal ions makes it a promising candidate for the development of coordination polymers and metal-organic frameworks (MOFs). The trifluoromethoxy and iodo groups further enhance its coordinating ability by introducing additional functional groups that can interact with metal centers.

Recent advancements in synthetic methodology have enabled the efficient synthesis of this compound through multi-step processes involving nucleophilic aromatic substitution and coupling reactions. Researchers have also investigated its stability under various conditions, revealing that it exhibits good thermal stability and resistance to hydrolysis under physiological conditions.

In terms of biological activity, studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties. These activities are attributed to its ability to scavenge free radicals and inhibit key inflammatory pathways such as COX-2 (cyclooxygenase-2). Furthermore, preliminary pharmacokinetic studies suggest that it has favorable absorption profiles, making it a promising candidate for oral drug delivery.

The application of computational chemistry techniques has provided deeper insights into the molecular interactions of this compound with biological targets. Molecular docking studies have revealed that it can bind effectively to various protein pockets, particularly those associated with kinase enzymes. These findings have paved the way for further exploration into its therapeutic potential in conditions such as cancer and inflammatory diseases.

In conclusion, 6-(Fluoromethyl)-4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure endows it with remarkable chemical and biological properties, making it an invaluable tool for researchers in drug discovery and materials science alike.